1,2,3,4-Tetrahydro-1,2,8-naphthalenetriol

• Molecular Formula: C10H12O3
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 1,2,3,4-tetrahydronaphthalene-1,2,8-triol
• InChI: InChI=1S/C10H12O3/c11-7-3-1-2-6-4-5-8(12)10(13)9(6)7/h1-3,8,10-13H,4-5H2
• InChI Key: VCSPMMASWBCFTI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(C1O)O)C(=CC=C2)O

Description

1,2,3,4-Tetrahydro-1,2,8-naphthalenetriol is a chemical compound with the molecular formula C10H12O3 It is a derivative of naphthalene, featuring a tetrahydro structure and three hydroxyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,2,3,4-Tetrahydro-1,2,8-naphthalenetriol can be synthesized through several methods, including the reduction of naphthalene derivatives and the hydroxylation of tetrahydronaphthalene compounds. Common reagents used in these reactions include hydrogen gas, palladium catalysts, and various oxidizing agents.

Industrial Production Methods: In an industrial setting, the compound is typically produced through catalytic hydrogenation of naphthalene derivatives under high pressure and temperature conditions. This process ensures high yield and purity of the final product.

Chemical Reactions Analysis

1,2,3,4-Tetrahydro-1,2,8-naphthalenetriol undergoes various types of chemical reactions, including:

• Oxidation: The compound can be oxidized to form naphthalene-1,2,3,4-tetraone, using oxidizing agents such as potassium permanganate or chromic acid.

• Reduction: Reduction reactions can convert the compound to its corresponding hydrocarbon, tetrahydronaphthalene, using reducing agents like lithium aluminum hydride.

• Substitution: Electrophilic substitution reactions can occur at the aromatic ring, introducing various functional groups.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate, chromic acid, acidic conditions.

• Reduction: Lithium aluminum hydride, anhydrous ether.

• Substitution: Halogenating agents, Lewis acids, polar solvents.

Major Products Formed:

• Oxidation: Naphthalene-1,2,3,4-tetraone.

• Reduction: Tetrahydronaphthalene.

• Substitution: Halogenated derivatives, nitro compounds.

Scientific Research Applications

1,2,3,4-Tetrahydro-1,2,8-naphthalenetriol has several scientific research applications, including:

• Chemistry: It serves as a precursor for the synthesis of more complex organic compounds and is used in the study of reaction mechanisms.

• Biology: The compound is investigated for its potential biological activities, such as antioxidant properties and enzyme inhibition.

• Medicine: Research is ongoing to explore its therapeutic potential in treating various diseases, including its use as an anti-inflammatory agent.

• Industry: It is utilized in the production of dyes, pigments, and other chemical intermediates.

Mechanism of Action

The mechanism by which 1,2,3,4-Tetrahydro-1,2,8-naphthalenetriol exerts its effects involves its interaction with molecular targets and pathways. The hydroxyl groups on the compound can form hydrogen bonds with enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

• 1,2,3,4-Tetrahydronaphthalene

• Naphthalene-1,2,3,4-tetraone

• 1-Naphthalenamine, 1,2,3,4-tetrahydro-

• 1-Naphthalenol, 1,2,3,4-tetrahydro-2,5,8-trimethyl-

Does this cover everything you were looking for, or is there something specific you'd like to dive deeper into?